Cas no 7277-86-3 (N-butyl-2-methylaniline)

N-butyl-2-methylaniline structure
N-butyl-2-methylaniline structure
Product Name:N-butyl-2-methylaniline
CAS No:7277-86-3
MF:C11H17N
MW:163.259382963181
CID:543436
PubChem ID:11073747
Update Time:2025-04-19

N-butyl-2-methylaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-butyl-2-methyl-
    • N-butyl-2-methylaniline
    • N-Butyl-o-toluidine
    • DTXSID00454185
    • N-monobutyltoluidine
    • EN300-165227
    • NSTOKAMMRZTATB-UHFFFAOYSA-N
    • AKOS000241721
    • 7277-86-3
    • SCHEMBL1485755
    • MDL: MFCD00027160
    • Inchi: 1S/C11H17N/c1-3-4-9-12-11-8-6-5-7-10(11)2/h5-8,12H,3-4,9H2,1-2H3
    • InChI Key: NSTOKAMMRZTATB-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1C)CCCC

Computed Properties

  • Exact Mass: 163.13621
  • Monoisotopic Mass: 163.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

N-butyl-2-methylaniline Pricemore >>

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